Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate

• IUPAC Name: ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-2-14-9(12)8-10(7-11-8)3-5-13-6-4-10/h8,11H,2-7H2,1H3
• InChI Key: YVHCCLHDWZJRHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C2(CCOCC2)CN1
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol

Description

Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate, also known as Ethyl OAN, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. Ethyl OAN belongs to the class of spirocyclic compounds and is synthesized through a multi-step process involving the reaction of various reagents.

Mechanism of Action

The mechanism of action of Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN in lab experiments is its potential to inhibit the activity of certain enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one limitation is that the mechanism of action of Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases, such as arthritis. Another area of interest is its potential as an anti-tumor agent for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN and its potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN involves a multi-step process that requires the reaction of various reagents. The first step involves the reaction of 4-piperidone with ethyl chloroacetate in the presence of potassium carbonate to form ethyl 4-oxo-7-azaspiro[2.5]octane-7-carboxylate. This intermediate is then reacted with sodium hydride and 2-bromoethanol to form Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN.

Scientific Research Applications

Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN has been the subject of extensive research due to its potential applications in medicinal chemistry. Studies have shown that Ethyl 7-oxa-2-azaspiro[3.5]nonane-3-carboxylate OAN has anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the development of new drugs.